Cas no 89994-86-5 (1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester)

• Product Name: 1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester
• CAS No: 89994-86-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 583831
• PubChem ID: 13153551
• Update Time: 2025-04-19

1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 4-pentyl-, ethyl ester
• ethyl 5-pentyl-1H-imidazole-2-carboxylate
• 89994-86-5
• DTXSID40522559
• SCHEMBL9324012

• Inchi： 1S/C11H18N2O2/c1-3-5-6-7-9-8-12-10(13-9)11(14)15-4-2/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： KTAHICSTLDWPGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C(CCCCC)N1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų